![molecular formula C16H16N2O4 B5149008 N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide](/img/structure/B5149008.png)
N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide
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Overview
Description
N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide, also known as MNPA, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. MNPA is a white to yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 342.36 g/mol. In
Mechanism of Action
N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide inhibits acetylcholinesterase by binding to the active site of the enzyme. This prevents the enzyme from breaking down acetylcholine, a neurotransmitter that is essential for proper nerve function. The accumulation of acetylcholine in the nervous system leads to increased nerve activity, which can improve cognitive function. This compound has also been found to inhibit the production of inflammatory cytokines, which can reduce inflammation in the body.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. This compound has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. This compound has also been found to reduce inflammation in animal models of arthritis and colitis. This compound has been found to have potential anti-tumor properties, although the exact mechanism of action is not yet fully understood.
Advantages and Limitations for Lab Experiments
N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide has several advantages for lab experiments. This compound is a potent inhibitor of acetylcholinesterase, which makes it a valuable tool for studying the nervous system. This compound has also been found to have potential anti-inflammatory and anti-tumor properties, which makes it a valuable tool for studying inflammation and cancer. However, this compound has some limitations. This compound is not very water-soluble, which can make it difficult to use in certain experiments. This compound can also be toxic at high concentrations, which can limit its use in some experiments.
Future Directions
There are several future directions for N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide research. This compound has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and cancer. Further research is needed to determine the exact mechanism of action of this compound in these diseases. This compound has also been found to have potential anti-inflammatory properties, and further research is needed to determine its potential use in the treatment of inflammatory diseases. This compound has also been found to inhibit the growth of certain bacteria, and further research is needed to determine its potential use as an antibacterial agent.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its potential use in various scientific research applications. This compound is a potent inhibitor of acetylcholinesterase, has potential anti-inflammatory and anti-tumor properties, and has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and cancer. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for this compound research, including its potential use in the treatment of inflammatory diseases and as an antibacterial agent.
Synthesis Methods
N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide can be synthesized using a multistep synthesis method. The first step involves the reaction of 2-methylphenol with 2-chloroacetyl chloride to form 2-(2-methylphenoxy)acetamide. The second step involves the reaction of 2-(2-methylphenoxy)acetamide with 2-methyl-4-nitrophenylhydrazine to form this compound. The overall yield of this compound synthesis is approximately 60%.
Scientific Research Applications
N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide has been studied for its potential use in various scientific research applications. This compound has been found to be a potent inhibitor of acetylcholinesterase, an enzyme that plays a crucial role in the nervous system. This compound has also been found to have potential anti-inflammatory and anti-tumor properties. This compound has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and cancer.
Properties
IUPAC Name |
N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O4/c1-11-5-3-4-6-15(11)22-10-16(19)17-14-8-7-13(18(20)21)9-12(14)2/h3-9H,10H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJEFQZNFFZOIQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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